Cas no 89782-88-7 ((3-chlorophenyl)methanesulfonamide)

• Product Name: (3-chlorophenyl)methanesulfonamide
• CAS No: 89782-88-7
• MF: C₇H₈ClNO₂S
• MW: 205.661919593811
• MDL: MFCD11205042
• CID: 589245
• PubChem ID: 11469803
• Update Time: 2025-04-19

(3-chlorophenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonamide, 3-chloro-
• (3-chlorophenyl)methanesulfonamide
• 1-(3-chlorophenyl)methanesulfonamide
• 89782-88-7
• 3-Chlorobenzylsulfonamide
• SB78534
• CS-0238585
• EN300-197941
• SCHEMBL1644190
• HNZCHWOSESAIJA-UHFFFAOYSA-N
• Z274588496
• GEO-02549
• MFCD11205042
• AM101530
• DTXSID90466878
• 3-Chlorobenzylsulphonamide
• CHEMBL4945741
• AKOS005256312

• MDL： MFCD11205042
• Inchi： 1S/C7H8ClNO2S/c8-7-3-1-2-6(4-7)5-12(9,10)11/h1-4H,5H2,(H2,9,10,11)
• InChI Key： HNZCHWOSESAIJA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CS(N)(=O)=O

Computed Properties

• Exact Mass: 204.9964274g/mol
• Monoisotopic Mass: 204.9964274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 68.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes